5-[(2-Nitrophenoxy)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[(2-nitrophenoxy)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H9NO5S/c14-12(15)11-6-5-8(19-11)7-18-10-4-2-1-3-9(10)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key: IVIPBUFLZPQQJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC2=CC=C(S2)C(=O)O
• Molecular Formula: C12H9NO5S
• Molecular Weight: 279.27 g/mol

Description

“5-[(2-Nitrophenoxy)methyl]thiophene-2-carboxylic acid” is a derivative of thiophene. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Chemical Reactions Analysis

Thiophene-2-carboxylic acid, a related compound, has been widely studied as a substrate in coupling reactions and olefinations.

Scientific Research Applications

Functional Derivatives of Thiophene

The research on thiophene derivatives, including the nitration of various thiophenes to produce nitro derivatives, underlines the synthetic versatility and chemical reactivity of these compounds. The study by Shvedov et al. (1973) focuses on the nitration of thiophenes, highlighting methods to synthesize 5-nitro derivatives, an essential step in creating compounds like 5-[(2-Nitrophenoxy)methyl]thiophene-2-carboxylic acid. This foundational work lays the groundwork for understanding the chemical behavior and potential applications of nitro-functionalized thiophene compounds in various fields, including materials science and pharmaceuticals (Shvedov, V. K. Vasil'eva, O. Romanova, & A. Grinev, 1973).

Synthesis of Substituted Benzo[b]thiophenes

Pié and Marnett (1988) explored the synthesis of benzo[b]thiophenes substituted at various positions, including the introduction of nitro groups. Their work demonstrates an efficient method for creating complex thiophene-based structures, which are crucial for developing new chemical entities with potential applications in drug discovery and material science (Pié & Marnett, 1988).

Crystal Engineering with Thiophene Derivatives

Xue et al. (2015) explored the synthesis of new coordination polymers using a thiophene-2,5-dicarboxylic acid derivative. Their work on crystal engineering showcases the application of nitro-functionalized thiophene derivatives in designing new materials with unique structural and photoluminescence properties. This research underscores the potential of thiophene derivatives in developing advanced materials for applications in optoelectronics and sensing (Xue, Zhaohao Li, Lufang Ma, & Liya Wang, 2015).

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. This suggests that “5-[(2-Nitrophenoxy)methyl]thiophene-2-carboxylic acid” and its derivatives could have potential applications in medicinal chemistry and other fields.